2-(3-Trifluoromethyl-phenylamino)-thiazol-4-one

• IUPAC Name: 2-[3-(trifluoromethyl)phenyl]imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H7F3N2OS/c11-10(12,13)6-2-1-3-7(4-6)14-9-15-8(16)5-17-9/h1-4H,5H2,(H,14,15,16)
• InChI Key: CRWZRQBAORPLIN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=NC2=CC=CC(=C2)C(F)(F)F)S1
• Molecular Formula: C10H7F3N2OS
• Molecular Weight: 260.24 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “2-(3-Trifluoromethyl-phenylamino)-thiazol-4-one”, there are related compounds that have been synthesized. For instance, 3-(2-(substituted-(trifluoromethyl)phenylamino)acetyl)-2H-chromen-2-one derivatives were synthesized by grinding technique. Another study reported the synthesis of 2-chloro-3-((3-(trifluoromethyl)phenyl)amino)naphthalene-1,4-dione.

Scientific Research Applications

Synthesis and Chemical Properties

• An efficient synthesis method for 3-substituted-5-arylamino-1,2,4-thiadiazoles through intramolecular oxidative S-N bond formation using phenyliodine(III) bis(trifluoroacetate) demonstrates a metal-free approach, broad substrate scope, and good to excellent yields, highlighting the versatile applications of related compounds in organic synthesis (Mariappan et al., 2016).
• A study on the synthesis of 4-(3,3,3-trifluoro-2-trifluoromethyl-1-propenyl)-1,3-thiazole derivatives involved structural and conformational studies using various spectroscopic methods, offering insights into the chemical behavior and applications of these compounds in developing new materials and pharmaceuticals (Buceta et al., 2004).

Potential Therapeutic Applications

• Research on 2-phenylamino-thiazole derivatives has identified antimicrobial agents, with some molecules displaying significant potency against pathogenic strains. This highlights the potential of such compounds in the development of new antibiotics (Bikobo et al., 2017).
• A series of 1,3,4-thiadiazoles showed promise in antimicrobial activity screening, suggesting the application of these derivatives in combating microbial infections (Farghaly et al., 2012).

Material Science and Photophysical Properties

• The study of 5-N-Arylamino-4-methylthiazoles obtained from direct C–H Arylations and Buchwald–Hartwig Aminations of 4-Methylthiazole revealed unique photophysical properties, including long-wavelength absorption maxima and fluorescence, suggesting applications in optical materials and sensors (Murai et al., 2017).

Anticancer and Neuroprotective Activities

• Anticancer and neuroprotective activities of 2-amino-1,3,4-thiadiazole based compounds were observed in studies, indicating their potential in developing treatments for cancer and neurodegenerative diseases (Rzeski et al., 2007).